Alkaline earth metal periodates

Periodates of alkaline earth metals are a class of inorganic compounds with the general formula M₂X₅O₁₀·nH₂O, where M represents an alkaline earth metal such as calcium (Ca), strontium (Sr), or barium (Ba). These salts are highly oxidizing agents and exhibit strong reducing properties. The periodate ion (IO₄⁻) is the most electronegative member of the peroxoanion family, which makes these compounds powerful oxidizers. Alkaline earth metal periodates are typically prepared by dissolving the corresponding metal oxides in a suitable acid solution containing potassium iodate or another source of periodate ions. These compounds have applications in analytical chemistry for redox titrations and as catalysts in organic synthesis. Due to their strong oxidizing nature, they can be used in various industrial processes such as bleaching agents, disinfectants, and water treatment. The stability and reactivity of these compounds vary depending on the specific alkaline earth metal involved, with barium periodate being particularly notable for its high reactivity and ease of preparation. Periodates are also of interest in materials science due to their unique electronic properties and potential applications in advanced catalytic systems.
